Cas no 2640822-87-1 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2640822-87-1
• MF: C₁₄H₁₅N₃O₂S₃
• MW: 353.482798814774
• CID: 5340779
• PubChem ID: 155801186
• Update Time: 2025-10-30

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6520-0357
• AKOS040700578
• 2640822-87-1
• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C14H15N3O2S3/c1-17-10-12(9-15-17)22(18,19)16-7-6-11-4-5-14(21-11)13-3-2-8-20-13/h2-5,8-10,16H,6-7H2,1H3
• InChI Key： MVNAUKSMLICLLV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NCCC2SC(C3SC=CC=3)=CC=2)(=O)=O)C=N1

Computed Properties

• Exact Mass: 353.03264025g/mol
• Monoisotopic Mass: 353.03264025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.6±60.0 °C(Predicted)
• pka: 10.43±0.50(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide: A Novel Compound with Potential Therapeutic Applications

CAS No. 2640822-87-1 represents a complex organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, specifically N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide, is characterized by its multi-heteroatom-containing architecture, which combines elements of thiophene rings, pyrazole moieties, and sulfonamide functionalities. The synthesis and characterization of this compound have been extensively studied in recent years, with a focus on its potential pharmacological properties and biological activities. The integration of diverse functional groups within its molecular structure suggests that it may exhibit multifunctional behavior, making it a promising candidate for further exploration in drug discovery and development.

The 2,2'-bithiophene core of this molecule is a key structural feature that has been widely investigated for its electronic and chemical properties. Thiophene derivatives are known for their ability to modulate electron transfer processes and interact with biological targets such as ion channels and receptors. The 1H-pyrazole ring, another critical component of the molecule, is a well-established scaffold in pharmaceutical research due to its ability to form hydrogen bonds and exhibit diverse pharmacological activities. The 4-sulfonamide group at the pyrazole ring further enhances the molecule's polarity and solubility, which are crucial factors in drug design. The combination of these structural elements in N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide suggests that it may possess unique interactions with biological targets, making it a valuable subject for further investigation.

Recent studies have highlighted the potential of 2,2'-bithiophene derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and neuroprotective applications. The incorporation of pyrazole rings into these structures has been shown to enhance their biological activity by modulating receptor interactions and improving metabolic stability. The 4-sulfonamide functionality, in particular, has been linked to improved pharmacokinetic profiles, as it can influence protein binding and tissue distribution. These properties make N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide a compelling candidate for further exploration in the development of novel therapeutic agents.

One of the most promising areas of research involving 2,2'-bithiophene derivatives is their potential application in the treatment of inflammatory diseases. Inflammation is a complex biological response that involves the activation of immune cells and the release of pro-inflammatory cytokines. Recent studies have demonstrated that 2,2'-bithiophene derivatives can modulate the activity of key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. The 1H-pyrazole ring in N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide may contribute to its anti-inflammatory effects by interacting with specific receptors involved in cytokine production and immune cell activation. Additionally, the 4-sulfonamide group may enhance the molecule's ability to inhibit the activity of inflammatory mediators, further supporting its potential therapeutic value.

Another area of interest is the antitumor potential of 2,2'-bithiophene derivatives. Cancer is a complex disease characterized by uncontrolled cell proliferation and resistance to apoptosis. Recent research has shown that 2,2'-bithiophene derivatives can selectively target cancer cells by interfering with key signaling pathways involved in cell survival and proliferation. The 1H-pyrazole ring in N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide may play a role in this process by modulating the activity of oncogenic proteins such as Akt and ERK. The 4-sulfonamide functionality could further enhance the molecule's ability to disrupt these pathways, potentially leading to the induction of apoptosis in cancer cells.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships of 2,2'-bithiophene derivatives. These studies have revealed that the spatial arrangement of the molecular components, including the 1H-pyrazole ring and the 4-sulfonamide group, plays a critical role in determining the biological activity of the molecule. For example, the orientation of the 1H-pyrazole ring relative to the 2,2'-bithiophene core can influence its ability to interact with specific biological targets. Similarly, the position and accessibility of the 4-sulfonamide group can affect its pharmacokinetic properties and overall efficacy. These findings highlight the importance of rational drug design in the development of novel compounds like N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide.

Experimental studies have also demonstrated the potential of 2,2'-bithiophene derivatives in the treatment of neurodegenerative diseases. Conditions such as Alzheimer's and Parkinson's disease are characterized by the accumulation of toxic protein aggregates and the loss of neuronal function. Recent research has shown that 2,2'-bithiophene derivatives can modulate the activity of enzymes involved in protein aggregation, such as protein kinase C (PKC) and phosphatidylinositol 3-kinase (PI3K). The 1H-pyrazole ring in N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide may contribute to its neuroprotective effects by interacting with specific receptors in the central nervous system. The 4-sulfonamide group may further enhance its ability to inhibit the formation of toxic protein aggregates, making it a promising candidate for the treatment of neurodegenerative disorders.

Despite the promising potential of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide, further research is needed to fully understand its biological mechanisms and therapeutic applications. Ongoing studies are focused on elucidating the molecular interactions of this compound with various biological targets, as well as its pharmacokinetic and toxicological profiles. The development of this compound into a viable therapeutic agent will require extensive preclinical and clinical testing to ensure its safety and efficacy. Nevertheless, the unique structural features of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide make it a valuable subject for further investigation in the field of medicinal chemistry.

In conclusion, CAS No. 2640822-87-1, or N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-pyrazole-4-sulfonamide, represents a novel compound with significant potential in the development of new therapeutic agents. Its unique structural features, including the 2,2'-bithiophene core, 1H-pyrazole ring, and 4-sulfonamide functionality, suggest that it may exhibit diverse biological activities. Recent studies have highlighted its potential applications in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. While further research is needed to fully understand its mechanisms of action and therapeutic potential, the development of this compound into a viable therapeutic agent could have a significant impact on the treatment of various diseases.